Cas no 71339-40-7 (2-Pentenoicacid, 3-methyl-4-oxo-, (E)- (9CI))

• Product Name: 2-Pentenoicacid, 3-methyl-4-oxo-, (E)- (9CI)
• CAS No: 71339-40-7
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 580646
• PubChem ID: 5363701
• Update Time: 2025-04-19

2-Pentenoicacid, 3-methyl-4-oxo-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoicacid, 3-methyl-4-oxo-, (E)- (9CI)
• 3-methyl-4-oxopent-2-enoic acid
• 3-Methyl-4-oxo-2-pentenoic acid
• 3-methyl-4-oxo-octanoic acid
• 3-Methyl-4-oxooctansaeure
• 3-Methyl-4-oxo-octansaeure
• 3-methyl-4-oxo-pent-2-enoic acid
• 3-Methyl-4-oxo-pent-2-ensaeure
• 4-Oxo-3-methyl-2-pentenoic acid
• CTK1D9692
• Octanoic acid, 3-methyl-4-oxo-
• LRRPKULXSOVRRZ-ONEGZZNKSA-N
• 71339-40-7
• AKOS024430216
• NSC-159112
• (2E)-3-Methyl-4-oxo-2-pentenoic acid
• NSC159112
• (2E)-3-Methyl-4-oxo-2-pentenoic acid #

• Inchi： 1S/C6H8O3/c1-4(5(2)7)3-6(8)9/h3H,1-2H3,(H,8,9)/b4-3+
• InChI Key： LRRPKULXSOVRRZ-ONEGZZNKSA-N
• SMILES： O=C(C)/C(=C/C(=O)O)/C

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives